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Compound of Interest

Compound Name: TRITRAM

Cat. No.: B3230357

An in-depth investigation into the chemical identity of CAS number 1301738-72-6 has revealed
a significant discrepancy in publicly available databases, with the identifier linked to two distinct
chemical structures. This ambiguity presents a critical challenge for researchers, scientists, and
drug development professionals, as the properties and applications of these compounds are
vastly different. This guide will present the available information for both potential identities,
highlighting the conflicting data and the urgent need for clarification from a definitive source.

The CAS (Chemical Abstracts Service) number is a unique numerical identifier assigned to
every chemical substance, intended to provide an unambiguous way to identify a compound.
However, in the case of CAS 1301738-72-6, a clear conflict exists. The identifier is associated
with both a complex macrocyclic chelating agent, "TRITRAM," and a benzoxazole derivative,
"Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate.”

Identity 1: The Macrocyclic Chelator - TRITRAM

Several chemical suppliers identify CAS 1301738-72-6 as TRITRAM, a functionalized
macrocycle.

Chemical Name: 2,2',2"-(1,4,7,10-tetraazacyclotridecane-1,4,7-triyl)triacetamide

Macrocyclic chelators like TRITRAM are primarily designed to bind strongly with metal ions.
Their research and development applications often lie in the field of medical imaging and
radiotherapy. These molecules can be conjugated to targeting vectors such as peptides or
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antibodies, which then deliver a radioactive metal ion to a specific site in the body, for either
diagnostic (e.g., PET, SPECT imaging) or therapeutic purposes.

Potential Research Uses:

e Medical Imaging: As chelating agents for radionuclides used in Positron Emission
Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT).

» Radiotherapy: To deliver therapeutic radioisotopes to tumor sites.

e Bioconjugation: Serving as a linker to attach metal ions to biological molecules.

Physicochemical Properties (as listed by suppliers for

TRITRAM)
Property Value
Chemical Formula C15H31N70s3-HBr
Molecular Weight 438.36 g/mol
Appearance White Powder

Identity 2: The Benzoxazole Derivative

Conversely, other sources associate CAS 1301738-72-6 with a benzoxazole derivative.
Chemical Name: Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate

Benzoxazole derivatives are a class of heterocyclic compounds that have garnered significant
interest in medicinal chemistry due to their wide range of biological activities. The structure of
Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate suggests potential applications as a scaffold for
the development of novel therapeutic agents.

Potential Research Uses:

» Medicinal Chemistry: As a building block for the synthesis of more complex molecules with
potential therapeutic activities.
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» Drug Discovery: Screening for biological activities, such as antimicrobial, antiviral, or
anticancer properties, which are common for the benzoxazole scaffold.

Physicochemical Properties (as listed by a supplier for
the benzoxazole derivative)

Property Value

Chemical Formula C12H11NO4

Molecular Weight 233.22 g/mol

Appearance Solid or crystalline substance

B Soluble in organic solvents like ethanol and
Solubility )
dichloromethane

The Critical Need for Definitive Identification

The stark differences in the chemical structures, properties, and potential applications of
TRITRAM and Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate underscore the critical
importance of resolving the ambiguity surrounding CAS 1301738-72-6. Without a definitive,
verifiable primary source, such as a patent or peer-reviewed scientific publication that
unambiguously links the CAS number to a single, characterized compound, researchers risk
working with the wrong substance, leading to wasted resources and invalid experimental
outcomes.

Visualizing the Discrepancy

To illustrate the structural differences, the following diagrams represent the two molecules
associated with CAS 1301738-72-6.

Caption: Structure of TRITRAM (2,2',2"-(1,4,7,10-tetraazacyclotridecane-1,4,7-
triyl)triacetamide).

Caption: Structure of Ethyl 3-(benzo[d]oxazol-2-yl)-2-oxopropanoate.

Conclusion and Recommendation
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Given the conflicting information and the lack of a definitive primary source to verify the correct
chemical structure for CAS 1301738-72-6, it is impossible to provide a comprehensive and
accurate technical guide on its properties and research uses. The scientific and drug
development communities are strongly advised to exercise extreme caution when sourcing a
compound under this CAS number. It is recommended to:

 Verify the structure: Independently verify the chemical structure of any compound supplied
under this CAS number using analytical techniques such as NMR and mass spectrometry.

* Request documentation: Demand clear and verifiable documentation from suppliers that
confirms the identity of the compound, preferably with references to primary literature or
patents.

» Report discrepancies: Report any discrepancies found to the relevant chemical databases
and regulatory bodies to help rectify this ambiguity.

Until this issue is resolved, any research or development activities involving a compound
identified solely by CAS 1301738-72-6 should be considered with a high degree of uncertainty.

 To cite this document: BenchChem. [Unraveling the Ambiguity of CAS 1301738-72-6: A Tale
of Two Molecules]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3230357#cas-1301738-72-6-properties-and-
research-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3230357#cas-1301738-72-6-properties-and-research-uses
https://www.benchchem.com/product/b3230357#cas-1301738-72-6-properties-and-research-uses
https://www.benchchem.com/product/b3230357#cas-1301738-72-6-properties-and-research-uses
https://www.benchchem.com/product/b3230357#cas-1301738-72-6-properties-and-research-uses
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3230357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3230357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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